N-(5-methylisoxazol-3-yl)-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H19F3N4O2S/c1-14-6-8-16(9-7-14)19-12-27-22(33-13-21(31)28-20-10-15(2)32-29-20)30(19)18-5-3-4-17(11-18)23(24,25)26/h3-12H,13H2,1-2H3,(H,28,29,31)
• InChI Key: UIJDYHIUFMDEME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=NOC(=C4)C
• Molecular Formula: C23H19F3N4O2S
• Molecular Weight: 472.5 g/mol

Description

N-(5-methylisoxazol-3-yl)-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19F3N4O2S and its molecular weight is 472.49. The purity is usually 95%.
BenchChem offers high-quality N-(5-methylisoxazol-3-yl)-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-methylisoxazol-3-yl)-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to N-(5-methylisoxazol-3-yl)-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide have been synthesized and evaluated for their anticancer activities. For instance, N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides have shown selective cytotoxicity against human lung adenocarcinoma cells, with one derivative demonstrating high selectivity and inducing apoptosis, although not as effectively as cisplatin (Evren et al., 2019). Similarly, a series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been synthesized and screened for antitumor activity, with some showing considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).

Antibacterial Applications

Several derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides have been synthesized and found to exhibit significant antibacterial activity (Ramalingam et al., 2019).

Antifungal Applications

A series of 2-(substituteddithiocarbamoyl)-N-[4-((1H-imidazol-1-yl)methyl)phenyl]acetamide derivatives have been designed, synthesized, and evaluated for their antifungal activity, particularly against drug-resistant fungal infections. The molecular docking and ADME studies of these compounds have shown potential anti-Candida activity, with some derivatives exhibiting significant activity (Altındağ et al., 2017).

Antioxidant Applications

Compounds with structural similarity to N-(5-methylisoxazol-3-yl)-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide have also been explored for their antioxidant properties. For example, N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives were synthesized and evaluated for their anti-inflammatory and antioxidant activities, showing significant results (Sunder et al., 2013).